4-Cyclopropylmethoxypiperidine-1-carboxylic acid t-butyl ester
Cat. No. B8304035
M. Wt: 255.35 g/mol
InChI Key: LEUXJECAJFORAI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[C:1]([O:2][C:3](=[O:4])[N:8]1[CH2:9][CH2:10][CH:11]([O:14][CH2:15][CH:16]2[CH2:17][CH2:18]2)[CH2:12][CH2:13]1)([CH3:5])([CH3:6])[CH3:7].[Cl:26][CH2:27][Cl:28].[F:19][C:20]([F:21])([F:22])[C:23]([OH:24])=[O:25]>>[NH:8]1[CH2:9][CH2:10][CH:11]([O:14][CH2:15][CH:16]2[CH2:17][CH2:18]2)[CH2:12][CH2:13]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
CC(C)(C)OC(=O)N1CCC(OCC2CC2)CC1
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
ClCCl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
O=C(O)C(F)(F)F
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
C1CC(OCC2CC2)CCN1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
